Docosyl caffeate Docosyl caffeate Docosyl caffeate is a natural product found in Glycyrrhiza glabra, Myoschilos oblongum, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 28593-92-2
VCID: VC21098284
InChI: InChI=1S/C31H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-35-31(34)25-23-28-22-24-29(32)30(33)27-28/h22-25,27,32-33H,2-21,26H2,1H3/b25-23+
SMILES: CCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O
Molecular Formula: C31H52O4
Molecular Weight: 488.7 g/mol

Docosyl caffeate

CAS No.: 28593-92-2

Cat. No.: VC21098284

Molecular Formula: C31H52O4

Molecular Weight: 488.7 g/mol

* For research use only. Not for human or veterinary use.

Docosyl caffeate - 28593-92-2

Specification

Description Docosyl caffeate is a natural product found in Glycyrrhiza glabra, Myoschilos oblongum, and other organisms with data available.
CAS No. 28593-92-2
Molecular Formula C31H52O4
Molecular Weight 488.7 g/mol
IUPAC Name docosyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C31H52O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-35-31(34)25-23-28-22-24-29(32)30(33)27-28/h22-25,27,32-33H,2-21,26H2,1H3/b25-23+
Standard InChI Key GUWHMEMJBCLEBP-WJTDDFOZSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCCCCCCOC(=O)/C=C/C1=CC(=C(C=C1)O)O
SMILES CCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O
Canonical SMILES CCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC(=C(C=C1)O)O
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